Cas no 2692623-88-2 (Hexadecatrienoic 7(Z),10(Z),(13)14-D6 acid)

• Product Name: Hexadecatrienoic 7(Z),10(Z),(13)14-D6 acid
• CAS No: 2692623-88-2
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 5146094
• PubChem ID: 167995228
• Update Time: 2024-11-06

Hexadecatrienoic 7(Z),10(Z),(13)14-D6 acid Chemical and Physical Properties

Names and Identifiers

• 7,10,13-Hexadecatrienoic-7,8,10,11,13,14-d6 acid, (7Z,10Z,13Z)-
• PD069758
• 2692623-88-2
• 7Z,10Z,13Z-hexadecatrienoic-7,8,10,11,13,14-d6 acid
• Hexadecatrienoic 7(Z),10(Z),(13)14-D6 acid

• Inchi： 1S/C16H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h3-4,6-7,9-10H,2,5,8,11-15H2,1H3,(H,17,18)/b4-3-,7-6-,10-9-
• InChI Key： KBGYPXOSNDMZRV-PDBXOOCHSA-N
• SMILES： C(CCCCC(=O)O)/C(/[H])=C(/[H])\C/C(/[H])=C(/[H])\C/C(/[H])=C(/[H])\CC

Computed Properties

• Exact Mass: 256.230940544g/mol
• Monoisotopic Mass: 256.230940544g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų